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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B15588219

Essential Safety and Handling Guide for VPC-
18005

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of VPC-18005, a small molecule ERG antagonist. Adherence to these guidelines is essential to
ensure a safe laboratory environment and maintain the integrity of the compound.

Personal Protective Equipment (PPE) and Safety
Measures

When handling VPC-18005, appropriate personal protective equipment is mandatory to prevent
skin and eye contact, inhalation, and ingestion. The following table summarizes the required
PPE and safety measures.
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Equipment/Measure

Specification

Purpose

Eye Protection

Chemical safety goggles or

face shield

Protects against splashes and
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

Prevents skin contact.

Body Protection

Laboratory coat

Protects clothing and skin from

contamination.

Respiratory Protection

Use in a well-ventilated area. If
dusts are generated, a NIOSH-
approved respirator is

recommended.

Minimizes inhalation of the

compound.

Hygiene

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the laboratory.

Prevents accidental ingestion.

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintain the stability and efficacy of VPC-18005.

Handling:

Storage:

Use non-sparking tools.

Avoid creating dust when handling the solid form.

Prepare solutions in a well-ventilated fume hood.

Ensure adequate ventilation of the working area.

« Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated place.
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e Protect from light.

For long-term storage of the solid powder, recommended temperatures are -20°C for up to 12
months and 4°C for up to 6 months.[1] Once in solvent, store at -80°C for up to 6 months.[1][2]

Disposal Plan

Dispose of unused VPC-18005 and its containers in accordance with local, state, and federal
regulations. It is recommended to consult with a licensed professional waste disposal service.
Do not allow the chemical to enter drains or waterways.

Experimental Protocol: Cell Migration Assay

The following is a detailed methodology for a key experiment involving VPC-18005, adapted
from a study on its effects on prostate cancer cells.[3][4]

Objective: To assess the effect of VPC-18005 on the migration of ERG-overexpressing cells.

Methodology:

PNT1B-Mock and PNT1B-ERG cells are seeded in the upper chamber of a real-time cell
analysis system.

After 24 hours, the cells are treated with 5 uM of VPC-18005.

Cell migration through the pores of the upper chamber is monitored in real-time.

The normalized cell index, a measure of cell migration, is recorded and analyzed.

Visualizing Safe Handling Workflow

The following diagram illustrates the procedural steps for the safe handling of VPC-18005 in a
laboratory setting.
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Caption: Workflow for the safe handling of VPC-18005.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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